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molecular formula C20H43N B8548888 1-Hexadecanamine, 3,7,11,15-tetramethyl- CAS No. 200431-99-8

1-Hexadecanamine, 3,7,11,15-tetramethyl-

Cat. No. B8548888
CAS RN: 200431-99-8
M. Wt: 297.6 g/mol
InChI Key: NQMBTXDZDUEGPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06417009B1

Procedure details

Phytylamine (2.32 g), succinic anhydride (1.16 g) and pyridine (10 ml) was stirred at room temperature for 48 hours. Most of the pyridine was removed under reduced pressure and the crude product dissolved in dichloromethane and washed with 2M HCl (2×100 ml). The organic was layer separated, dried (MgSO4) and concentrated in vacuo to dryness. The crude product was chromotographed (ethyl acetate as eluant) to give phytanamine hemisuccinamide 1.23 g (91%) as a thick liquid which solidified on standing 1H-n.m.r. (CDCl3) δ0.8-1.8 (m, 39H), 2.5 (m, 2H, CH2COO—), 2.6 (m, 2H, CH2COOH), 3.2 (m, 2H, CH2N—), 5.79 (b, 1H, NH), m/z (CI, CH4), 412 (M+)
Name
Phytylamine
Quantity
2.32 g
Type
reactant
Reaction Step One
Name
succinic anhydride
Quantity
1.16 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
10 mL
Type
solvent
Reaction Step One
Name
phytanamine
Yield
91%

Identifiers

REACTION_CXSMILES
[CH2:1]([NH2:21])/[CH:2]=[C:3](/[CH2:5][CH2:6][CH2:7][C@@H:8]([CH2:10][CH2:11][CH2:12][C@@H:13]([CH2:15][CH2:16][CH2:17][CH:18]([CH3:20])[CH3:19])[CH3:14])[CH3:9])\[CH3:4].C1(=O)OC(=O)CC1>N1C=CC=CC=1>[CH2:1]([NH2:21])[CH2:2][CH:3]([CH2:5][CH2:6][CH2:7][CH:8]([CH2:10][CH2:11][CH2:12][CH:13]([CH2:15][CH2:16][CH2:17][CH:18]([CH3:20])[CH3:19])[CH3:14])[CH3:9])[CH3:4]

Inputs

Step One
Name
Phytylamine
Quantity
2.32 g
Type
reactant
Smiles
C(\C=C(/C)\CCC[C@H](C)CCC[C@H](C)CCCC(C)C)N
Name
succinic anhydride
Quantity
1.16 g
Type
reactant
Smiles
C1(CCC(=O)O1)=O
Name
pyridine
Quantity
10 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Most of the pyridine was removed under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
the crude product dissolved in dichloromethane
WASH
Type
WASH
Details
washed with 2M HCl (2×100 ml)
CUSTOM
Type
CUSTOM
Details
separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo to dryness

Outcomes

Product
Name
phytanamine
Type
product
Smiles
C(CC(C)CCCC(C)CCCC(C)CCCC(C)C)N
Measurements
Type Value Analysis
AMOUNT: MASS 1.23 g
YIELD: PERCENTYIELD 91%
YIELD: CALCULATEDPERCENTYIELD 52.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.